Cas no 5059-30-3 (2-Chloro-1H-indole-3-carbaldehyde)
5059-30-3 structure
Product Name:2-Chloro-1H-indole-3-carbaldehyde
CAS No:5059-30-3
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD00111620
CID:45507
PubChem ID:314791
Update Time:2025-08-05
2-Chloro-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1H-indole-3-carbaldehyde
- 2-Chloro-Indole-3-Carbaldehyde
- 2-Chloroindole-3-carboxaldehyde
- 2-Chloro-3-formyl-1H-indole
- 2-chloro-3-formylindol
- SCHEMBL1093112
- EN300-12988
- 9R-0810
- NSC234522
- CS-0156034
- A7497
- 2-chloro-1h-indole-3-carboxaldehyde
- MFCD00111620
- BB 0256019
- FT-0630304
- AB01107796-03
- Z89264872
- AC-18687
- NSC-234522
- 2-chloroindole -3-carboxaldehyde
- 1H-INDOLE-3-CARBOXALDEHYDE, 2-CHLORO-
- AB03449
- AMY15110
- AH-034/32861025
- NCGC00329516-01
- DTXSID90310948
- 5059-30-3
- AKOS001098788
- Q-102922
- 2-chloroindole-3-carbaldehyde
- XYSSNBNFOBVMAU-UHFFFAOYSA-N
- DB-014088
- STK025697
-
- MDL： MFCD00111620
- Inchi： 1S/C9H6ClNO/c10-9-7(5-12)6-3-1-2-4-8(6)11-9/h1-5,11H
- InChI Key： XYSSNBNFOBVMAU-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C2C=CC=CC=2N1
Computed Properties
- Exact Mass: 179.01400
- Monoisotopic Mass: 179.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.5
- Topological Polar Surface Area: 32.9A^2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.431
- Melting Point: ~ 212 °C(Dec)
- Boiling Point: 364.7°Cat760mmHg
- Flash Point: 174.3°C
- Refractive Index: 1.731
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 32.86000
- LogP: 2.63380
- Sensitiveness: Air Sensitive
2-Chloro-1H-indole-3-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H315;H319;H335
- Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26-S36/37/39
- HazardClass：IRRITANT
- Storage Condition：2-8 °C
- Risk Phrases：R36/37/38
2-Chloro-1H-indole-3-carbaldehyde Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MA928-50mg |
2-Chloro-1H-indole-3-carbaldehyde |
5059-30-3 | 97% | 50mg |
94.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MA928-1g |
2-Chloro-1H-indole-3-carbaldehyde |
5059-30-3 | 97% | 1g |
637.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MA928-200mg |
2-Chloro-1H-indole-3-carbaldehyde |
5059-30-3 | 97% | 200mg |
211.0CNY | 2021-08-04 | |
| Chemenu | CM148042-25g |
2-Chloro-1H-indole-3-carbaldehyde |
5059-30-3 | 95%+ | 25g |
$491 | 2021-08-05 | |
| Alichem | A199008093-25g |
2-Chloro-1H-indole-3-carbaldehyde |
5059-30-3 | 97% | 25g |
$546.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016480-5g |
2-Chloro-1H-indole-3-carbaldehyde |
5059-30-3 | 5g |
2340.0CNY | 2021-07-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016480-1g |
2-Chloro-1H-indole-3-carbaldehyde |
5059-30-3 | 1g |
665.0CNY | 2021-07-06 | ||
| TRC | C371225-250mg |
2-Chloroindole-3-carboxaldehyde |
5059-30-3 | 250mg |
$ 58.00 | 2023-09-08 | ||
| TRC | C371225-500mg |
2-Chloroindole-3-carboxaldehyde |
5059-30-3 | 500mg |
$ 75.00 | 2023-09-08 | ||
| TRC | C371225-1g |
2-Chloroindole-3-carboxaldehyde |
5059-30-3 | 1g |
$ 121.00 | 2023-09-08 |
2-Chloro-1H-indole-3-carbaldehyde Related Literature
-
1. ν-Triazolines. Part 41.1 A new synthesis of 2-alkylquinazolines and 2,9-dialkylpyrimido[4,5-b]indolesEmanuela Erba,Donato Pocar,Marinella Valle J. Chem. Soc. Perkin Trans. 1 1999 421
-
Owk Obulesu,Jagadeesh Babu Nanubolu,Surisetti Suresh Org. Biomol. Chem. 2015 13 8232
-
Satish P. Nikumbh,Akula Raghunadh,T. Srinivasa Rao,V. Narayana Murthy,Suju C. Joseph,Y. L. N. Murthy,Manojit Pal RSC Adv. 2016 6 23489
5059-30-3 (2-Chloro-1H-indole-3-carbaldehyde) Related Products
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- 68236-21-5(2-Chloro-7-methylquinoline-3-carbaldehyde)
- 94856-39-0(2-chloro-6,7-dimethylquinoline-3-carbaldehyde)
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